A thermochromic silver nanocluster exhibiting dual emission character†
Nanoscale Pub Date: 2015-01-05 DOI: 10.1039/C4NR05122J
Abstract
A Ag12(SCH2C10H7)6(CF3CO2)6(CH3CN)6 (1) nanocluster modified using naphthalen-2-yl-methanethiol was synthesized and structurally characterized by single crystal X-ray analysis. The targeted luminescent nanocluster displays dual emission with the property of reversible thermochromism spanning from red to bright yellow.
Recommended Literature
- [1] The NiGa-LDH@NiWO4 nanocomposite as an electrode material for pseudocapacitors
- [2] Tris-maleonitrile-dithiolate metal complexes
- [3] Efficient nitrogen-13 radiochemistry catalyzed by a highly stable immobilized biocatalyst†
- [4] Synthesis, characterization, and biological verification of asialoglycoprotein receptor-targeted lipopolysaccharide-encapsulated PLGA nanoparticles for the establishment of a liver fibrosis animal model†
- [5] Photoinduced diradical formation and decay in uncomplexed and metal-bound benzotriazine systems: mechanistic implications to chemically and biologically relevant photochemistry
- [6] Front cover
- [7] Morphology of all-polymer solar cells
- [8] Cyclometalated Ir(iii) complexes with styryl-BODIPY ligands showing near IR absorption/emission: preparation, study of photophysical properties and application as photodynamic/luminescence imaging materials†
- [9] Toward high efficiency organic photovoltaic devices with enhanced thermal stability utilizing P3HT-b-P3PHT block copolymer additives†
- [10] Biomass-derived three-dimensional carbon framework for a flexible fibrous supercapacitor and its application as a wearable smart textile†
Journal Nameļ¼Nanoscale
Research Products
-
CAS no.: 157887-82-6
-
CAS no.: 156779-05-4
-
CAS no.: 16742-48-6
